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Compound of Interest

Compound Name: HIV-1 inhibitor-52

Cat. No.: B12401958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, synthesis, and

biological evaluation of HIV-1 inhibitor-52, a potent and broad-spectrum HIV-1 maturation

inhibitor. The information is compiled to serve as a valuable resource for researchers and

professionals in the field of antiretroviral drug development.

Introduction
HIV-1 inhibitor-52 (CAS No. 1818868-23-3) has emerged as a promising anti-HIV-1 agent with

potent activity against both wild-type and a range of mutant viral strains. It belongs to a class of

compounds known as maturation inhibitors, which disrupt the final step of virion

morphogenesis, leading to the production of non-infectious viral particles. This guide details the

quantitative biological data, experimental methodologies, and the synthetic pathway of this

compound.

Quantitative Biological Data
The biological activity of HIV-1 inhibitor-52 has been characterized through various in vitro and

in vivo studies. The following tables summarize the key quantitative data.

Table 1: In Vitro Anti-HIV-1 Activity
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Virus Strain EC50 (nM)

WT HIV-1 1.6 - 6.4

HIV-1 V370A 1.6 - 6.4

HIV-1 ΔV370 1.6 - 6.4

HIV-1 V362I/V370A 1.6 - 6.4

HIV-1 T332S/V362I/prR41G 1.6 - 6.4

HIV-1 A326T/V362I/V370A 1.6 - 6.4

HIV-1 R361K/V362I/L363M 1.6 - 6.4

Data sourced from MedchemExpress.

Table 2: Pharmacokinetic Properties in Rats
Parameter

Value (IV Administration, 1
mg/kg)

Value (Oral Administration,
5 mg/kg)

Half-life (T½) 4.2 hours -

Clearance (CL) 3.5 mL/min·kg -

Volume of Distribution (Vss) 0.8 L/kg -

Maximum Concentration

(Cmax)
- 0.83 µM

Area Under the Curve (AUC) - 8.11 µM·h

Data sourced from

MedchemExpress.

Experimental Protocols
The following are detailed methodologies for key experiments involved in the evaluation of HIV-
1 inhibitor-52
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To cite this document: BenchChem. [Discovery and Synthesis of HIV-1 Inhibitor-52: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401958#discovery-and-synthesis-of-hiv-1-inhibitor-
52]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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